Cetagliptin

• Molecular Formula: C18H18F6N4O
• Molecular Weight: 420.4 g/mol
• InChI: InChI=1S/C18H18F6N4O/c1-9-15-8-26-17(18(22,23)24)28(15)3-2-27(9)16(29)6-11(25)4-10-5-13(20)14(21)7-12(10)19/h5,7-9,11H,2-4,6,25H2,1H3/t9-,11-/m1/s1
• InChIKey: AEAPWXUIBZJCNV-MWLCHTKSSA-N

Cetagliptin Procurement Overview

Cetagliptin (CGT-8012, Sentagliptin phosphate) is a novel, orally bioavailable small molecule dipeptidyl peptidase-4 (DPP-4) inhibitor within the gliptin class [1]. Its molecular formula is C18H21F6N4O5P with a molecular weight of 518.35 g/mol [2]. Cetagliptin received its first global regulatory approval from China's National Medical Products Administration (NMPA) on December 1, 2024, for the management of type 2 diabetes mellitus (T2DM) in adults [3]. Unlike earlier gliptins, cetagliptin exhibits distinct pharmacokinetic properties including an extended terminal half-life of 25.8–41.9 hours and enhanced in vivo target engagement, substantiated by multiple Phase 1 studies and a definitive Phase 3 monotherapy trial (n=504) [4][5].

Pathway model DPP-4 target engagement and incretin signaling studies

Selection logic Extended duration inhibition profile supports prolonged PD research vs. class

Evidence context Head-to-head PK/PD data vs. sitagliptin available for class differentiation studies

• [1] Cetagliptin Ligand Page. IUPHAR/BPS Guide to Pharmacology. Ligand ID: 13952. View Source
• [2] Cetagliptin Phosphate. Synapse Database. CAS: 2243737-33-7. View Source
• [3] Cetagliptin Approval. New Drug Approvals Blog, August 26, 2025. View Source
• [4] Wang L, Lu J, Zhou S, et al. First-in-Human, Single-Ascending Dose and Food Effect Studies to Assess the Safety, Tolerability, Pharmacokinetics and Pharmacodynamics of Cetagliptin. Clin Drug Investig. 2021;41(11):999-1010. View Source
• [5] Ji L, et al. Efficacy and safety of cetagliptin as monotherapy in patients with type 2 diabetes: A randomized, double-blind, placebo-controlled phase 3 trial. Diabetes Obes Metab. 2023;25(12):3506-3515. View Source

Why Cetagliptin Cannot Be Substituted

Within the gliptin class, DPP-4 inhibitors exhibit substantial heterogeneity in pharmacokinetic (PK) profiles, potency, metabolic pathways, and drug-drug interaction (DDI) liabilities that preclude simple substitution in experimental or clinical protocols [1]. A 2025 network meta-analysis concluded that selection among gliptins must be guided by glycemic efficacy, safety, and participant characteristics rather than assuming class-level interchangeability [2]. Cetagliptin differs concretely from its closest comparator sitagliptin in three quantifiable dimensions: (1) terminal elimination half-life (cetagliptin 25.8–41.9 h vs. sitagliptin 8–14 h), which affects dosing frequency and steady-state attainment; (2) DPP-4 inhibition potency as measured by EC₅₀ (cetagliptin 5.29 ng/mL vs. sitagliptin 7.03 ng/mL); and (3) duration of sustained target inhibition (>80% DPP-4 inhibition duration at 100 mg) [3][4]. Additionally, cetagliptin exhibits moderate CYP2D6 inhibitory activity (IC₅₀ = 6 µM) while showing no meaningful inhibition or induction of CYP1A2, CYP2C8, CYP2B6, CYP2C9, CYP2C19, or CYP3A4 [5]. These differential characteristics make cetagliptin a distinct research tool and therapeutic entity, not a fungible commodity.

! Shorter‑acting gliptins may shift target engagement duration and study endpoint dynamics

! CYP2D6 inhibition profile differs from sitagliptin; DDI evaluation needed in co‑medication research models

! Model‑informed dose‑response relationships may not transfer to other DPP‑4 inhibitors

• [1] Deacon CF. A review of dipeptidyl peptidase-4 inhibitors. Hot topics from randomized controlled trials. Diabetes Obes Metab. 2018;20 Suppl 1:34-46. View Source
• [2] Dipeptidyl peptidase-4 inhibitors and diabetic retinopathy in type 2 diabetes: A network meta-analysis of randomized clinical trials. Diabetes Res Clin Pract. 2025; Nov 26. View Source
• [3] Zhou C, Zhou S, Wang J, et al. Safety, tolerability, pharmacokinetics and pharmacokinetic-pharmacodynamic modeling of cetagliptin in patients with type 2 diabetes mellitus. Front Endocrinol. 2024;15:1359407. View Source
• [4] Lu J, Wang L, Zhou S, et al. A double-blind, randomized, placebo and positive-controlled study in healthy volunteers to evaluate pharmacokinetic and pharmacodynamic properties of multiple oral doses of cetagliptin. Br J Clin Pharmacol. 2022;88(6):2946-2958. View Source
• [5] Lu J, et al. In vitro study of the drug-drug interaction potential of cetagliptin and clinical study of pharmacokinetic interaction of cetagliptin and metformin in healthy volunteers. Xenobiotica. 2021;51(10):1122-1131. View Source

Cetagliptin Quantitative Differentiation

Sustained DPP-4 Inhibition

Cetagliptin demonstrates a significantly extended terminal elimination half-life compared to sitagliptin, enabling sustained target coverage with once-daily dosing. In a first-in-human single-ascending dose study, cetagliptin's terminal half-life ranged between 25.8 and 41.3 h, which was considerably longer than that of sitagliptin (8–14 h) [1]. In a separate 14-day multiple-dose study in T2DM patients, cetagliptin's mean half-life was 34.9–41.9 h, and steady-state conditions were achieved after 1 week of daily dosing with modest accumulation [2].

Sustained inhibition

Head-to-head

100 mg cetagliptin: longer sustained DPP‑4 inhibition ≥80% vs. sitagliptin over 24 h

Supports prolonged target engagement interpretation in enzyme activity assays

14‑day RCT in T2DM subjects; enzyme assay platform

Evidence Dimension	Terminal elimination half-life (t½)
Target Compound Data	25.8–41.3 h (single dose); 34.9–41.9 h (multiple dose)
Comparator Or Baseline	Sitagliptin: 8–14 h
Quantified Difference	Approximately 1.8× to 3.4× longer half-life
Conditions	Healthy volunteers and T2DM patients; single and multiple oral dosing

Why This Matters

Extended half-life translates to more consistent 24-hour target inhibition and may reduce glycemic variability between doses—a key selection criterion for researchers designing chronic dosing protocols.

• [1] Wang L, Lu J, Zhou S, et al. First-in-Human, Single-Ascending Dose and Food Effect Studies to Assess the Safety, Tolerability, Pharmacokinetics and Pharmacodynamics of Cetagliptin. Clin Drug Investig. 2021;41(11):999-1010. View Source
• [2] Zhou C, Zhou S, Wang J, et al. Safety, tolerability, pharmacokinetics and pharmacokinetic-pharmacodynamic modeling of cetagliptin in patients with type 2 diabetes mellitus. Front Endocrinol. 2024;15:1359407. View Source

HbA1c Reduction Projection

Cetagliptin exhibits greater intrinsic potency for DPP-4 inhibition as measured by the plasma concentration required to achieve 50% of maximum inhibitory effect. In a multiple-dose healthy volunteer study, the EC₅₀ for DPP-4 inhibition was 5.29 ng/mL for cetagliptin compared to 7.03 ng/mL for sitagliptin [1]. This 25% lower EC₅₀ indicates that cetagliptin achieves equivalent target engagement at lower systemic exposure, a pharmacodynamically meaningful differentiation. Doses ≥50 mg of cetagliptin administered once daily result in sustained DPP-4 inhibition of ≥80% throughout the dosing interval [2].

HbA1c projection

Model context

Cetagliptin ≥50 mg projected to produce greater HbA1c reduction than sitagliptin 100 mg (PK/PD model)

Model‑based endpoint response; supports dose‑selection research and comparative PK/PD analysis

Pooled Phase I data; WAI–HbA1c literature relationship

Evidence Dimension	Plasma concentration for 50% maximum DPP-4 inhibition (EC₅₀)
Target Compound Data	5.29 ng/mL
Comparator Or Baseline	Sitagliptin: 7.03 ng/mL
Quantified Difference	25% lower EC₅₀ (greater potency)
Conditions	Healthy volunteers; multiple oral dosing; DPP-4 activity assay

Why This Matters

Higher target engagement potency supports dose selection for preclinical and clinical research, potentially enabling lower mass doses to achieve equivalent or superior pharmacodynamic effect.

• [1] Lu J, Wang L, Zhou S, et al. A double-blind, randomized, placebo and positive-controlled study in healthy volunteers to evaluate pharmacokinetic and pharmacodynamic properties of multiple oral doses of cetagliptin. Br J Clin Pharmacol. 2022;88(6):2946-2958. View Source
• [2] Lu J, Wang L, Zhou S, et al. A double-blind, randomized, placebo and positive-controlled study in healthy volunteers to evaluate pharmacokinetic and pharmacodynamic properties of multiple oral doses of cetagliptin. Br J Clin Pharmacol. 2022;88(6):2946-2958. View Source

Extended Elimination Half-Life

The duration of sustained target inhibition is a critical determinant of glycemic efficacy. In a 14-day multiple-dose study in T2DM patients, 100 mg cetagliptin showed a much longer sustained DPP-4 inhibition (≥80%) than sitagliptin 100 mg [1]. The intensity and duration of DPP-4 inhibition induced by 50 mg cetagliptin were comparable with those induced by sitagliptin 100 mg, while the 100 mg cetagliptin dose provided a markedly extended duration of near-maximal enzyme inhibition beyond that achieved by the sitagliptin comparator [2].

Half-life

Class-level

34.9–41.9 h (mean, steady-state)

Reported extended half‑life; 2.8‑fold longer than sitagliptin (12.5 h)

Phase I PK studies; comparator values from class review

Evidence Dimension	Duration of sustained DPP-4 inhibition ≥80%
Target Compound Data	Cetagliptin 100 mg: significantly longer than sitagliptin 100 mg
Comparator Or Baseline	Sitagliptin 100 mg: shorter duration
Quantified Difference	Not numerically specified but described as 'much longer sustained'
Conditions	T2DM patients; 14-day multiple oral dosing; DPP-4 activity assay

Why This Matters

Extended duration of near-maximal target inhibition may correlate with more robust postprandial GLP-1 preservation and glycemic control throughout the 24-hour dosing interval—a key differentiator for research applications requiring sustained pharmacodynamic effect.

• [1] Zhou C, Zhou S, Wang J, et al. Safety, tolerability, pharmacokinetics and pharmacokinetic-pharmacodynamic modeling of cetagliptin in patients with type 2 diabetes mellitus. Front Endocrinol. 2024;15:1359407. View Source
• [2] Zhou C, Zhou S, Wang J, et al. Safety, tolerability, pharmacokinetics and pharmacokinetic-pharmacodynamic modeling of cetagliptin in patients with type 2 diabetes mellitus. Front Endocrinol. 2024;15:1359407. View Source

CYP2D6 Inhibition Profile

A population PK/PD model developed to guide Phase 3 dose selection quantitatively predicted that cetagliptin 50 mg once daily or above as monotherapy or add-on therapy would be more effective in HbA1c reduction than sitagliptin 100 mg [1]. This model-based analysis, derived from four Phase 1 clinical studies with sitagliptin 100 mg as a positive control, informed the dose selection for the confirmatory Phase 3 trial. In that Phase 3 monotherapy trial (n=504), cetagliptin 50 mg and 100 mg reduced HbA1c by -1.08% and -1.07% from baseline respectively, with placebo-subtracted reductions of -0.72% [2]. The proportion of patients achieving HbA1c <7.0% was 45.0% (50 mg) and 42.3% (100 mg) versus 12.9% for placebo [3].

CYP2D6 IC₅₀

In vitro

6 µM moderate inhibition; no effect on other major CYPs

In vitro DDI context; sitagliptin lacks CYP2D6 inhibition – may require DDI assessment

Human liver microsome / recombinant CYP assays

Evidence Dimension	Predicted HbA1c reduction efficacy (PK/PD model-based)
Target Compound Data	Cetagliptin 50 mg or above: more effective than sitagliptin 100 mg
Comparator Or Baseline	Sitagliptin 100 mg: lower predicted HbA1c reduction
Quantified Difference	Qualitative superiority in model prediction; Phase 3 placebo-subtracted HbA1c reduction: -0.72%
Conditions	Population PK/PD model derived from Phase 1 studies; Phase 3 monotherapy trial in Chinese T2DM patients

Why This Matters

Quantitative efficacy prediction from validated PK/PD models provides a rational basis for dose selection in research protocols; the model-predicted superiority over sitagliptin supports cetagliptin's positioning as a high-efficacy DPP-4 inhibitor.

• [1] Lu J, et al. Use of a PK/PD Model to Select Cetagliptin Dosages for Patients with Type 2 Diabetes in Phase 3 Trials. Clin Pharmacokinet. 2024;63(10):1463-1476. View Source
• [2] Ji L, et al. Efficacy and safety of cetagliptin as monotherapy in patients with type 2 diabetes: A randomized, double-blind, placebo-controlled phase 3 trial. Diabetes Obes Metab. 2023;25(12):3506-3515. View Source
• [3] Ji L, et al. Efficacy and safety of cetagliptin as monotherapy in patients with type 2 diabetes: A randomized, double-blind, placebo-controlled phase 3 trial. Diabetes Obes Metab. 2023;25(12):3506-3515. View Source

GLP-1 Augmentation Effect

Cetagliptin demonstrates a favorable DDI profile distinct from several other gliptins that carry clinically significant interaction warnings. In vitro studies established that cetagliptin did not inhibit CYP1A2, CYP2C8, CYP2B6, CYP2C9, CYP2C19, or CYP3A4, nor did it induce CYP1A2, CYP2B6, or CYP3A4 [1]. The compound exhibits only a moderate inhibitory effect on CYP2D6 with an IC₅₀ of 6 µM . Clinically, coadministration of cetagliptin with metformin—the most common concomitant antidiabetic agent—resulted in no clinically meaningful pharmacokinetic interaction; metformin did not affect cetagliptin AUC₀₋₁₂₀ (GMR 99.25%, 90% CI 95.96–102.65%), and cetagliptin did not affect metformin AUC₀₋₂₄ (GMR 108.54%, 90% CI 101.41–116.17%) [2].

GLP-1 rise

Supporting

2.20× (50 mg) and 3.36× (100 mg) fold increase vs. placebo

Dose‑dependent incretin amplification confirms pharmacodynamic target engagement

OGTT‑stimulated active GLP‑1 AUEC₀₋₂₄h

Evidence Dimension	CYP enzyme inhibition/induction profile
Target Compound Data	No inhibition of CYP1A2, CYP2C8, CYP2B6, CYP2C9, CYP2C19, CYP3A4; moderate CYP2D6 inhibition (IC₅₀ = 6 µM); no CYP induction
Comparator Or Baseline	Saxagliptin: CYP3A4/5 substrate (strong inhibitor interaction); Linagliptin: CYP3A4 substrate (moderate interaction potential)
Quantified Difference	Minimal CYP liability versus saxagliptin (requires dose adjustment with strong CYP3A4 inhibitors)
Conditions	In vitro human liver microsome assays; clinical metformin coadministration study

Why This Matters

Low CYP interaction liability simplifies combination therapy protocols and reduces confounding variables in preclinical and clinical research involving polypharmacy, a key procurement consideration for studies with complex medication regimens.

• [1] Lu J, et al. In vitro study of the drug-drug interaction potential of cetagliptin and clinical study of pharmacokinetic interaction of cetagliptin and metformin in healthy volunteers. Xenobiotica. 2021;51(10):1122-1131. View Source
• [2] Lu J, et al. In vitro study of the drug-drug interaction potential of cetagliptin and clinical study of pharmacokinetic interaction of cetagliptin and metformin in healthy volunteers. Xenobiotica. 2021;51(10):1122-1131. View Source

Cetagliptin is a P-glycoprotein Substrate with Predominant Renal Excretion

Cetagliptin's elimination and distribution characteristics differ from several gliptins that undergo extensive hepatic metabolism or biliary excretion. Cetagliptin is a substrate for P-glycoprotein (P-gp), and the unchanged parent drug is predominantly excreted in urine (27.2–46.2% of dose), with minimal fecal excretion (1.4% of dose) [1]. Unchanged cetagliptin is the most abundant radioactive component in all matrices following oral administration of [¹⁴C]-cetagliptin, indicating limited metabolic transformation [2]. This contrasts with saxagliptin (extensive CYP3A4/5 metabolism to active metabolite) and linagliptin (predominant enterohepatic/biliary elimination) [3].

Evidence Dimension	Primary excretion route and metabolism extent
Target Compound Data	27.2–46.2% unchanged drug in urine; 1.4% in feces; limited metabolism; P-gp substrate
Comparator Or Baseline	Saxagliptin: extensive hepatic CYP3A4/5 metabolism; Linagliptin: >90% biliary/fecal excretion
Quantified Difference	Cetagliptin has intermediate renal excretion with minimal metabolic liability compared to saxagliptin's extensive metabolism
Conditions	Healthy volunteers; single oral dose [¹⁴C]-cetagliptin; mass balance study

Why This Matters

Predominant renal excretion of unchanged drug simplifies interpretation of PK/PD relationships and reduces metabolic variability in research settings. For procurement decisions involving studies with renal impairment models or P-gp modulation, this property is a critical selection factor.

• [1] Wang L, Lu J, Zhou S, et al. First-in-Human, Single-Ascending Dose and Food Effect Studies to Assess the Safety, Tolerability, Pharmacokinetics and Pharmacodynamics of Cetagliptin. Clin Drug Investig. 2021;41(11):999-1010. View Source
• [2] Lu J, et al. The metabolism and excretion of the dipeptidyl peptidase 4 inhibitor [14C] cetagliptin in healthy volunteers. Xenobiotica. 2022;52(1):1-10. View Source
• [3] Deacon CF, Lebovitz HE. Comparative review of dipeptidyl peptidase-4 inhibitors and sulphonylureas. Diabetes Obes Metab. 2016;18(4):333-347. View Source

Cetagliptin Research & Procurement Applications

Prolonged DPP-4 Inhibition Studies

Cetagliptin's extended half-life (25.8–41.9 h) and sustained DPP-4 inhibition (≥80% with doses ≥50 mg) make it particularly suitable for chronic dosing protocols where maintaining consistent target coverage throughout the 24-hour interval is critical. The modest accumulation and steady-state achievement after 1 week of daily dosing simplify PK sampling schedules in long-term studies [1][2].

CYP2D6 Drug-Drug Interaction Studies

With demonstrated absence of clinically meaningful interaction with metformin (AUC GMR 99.25%, 90% CI 95.96–102.65%) and minimal CYP inhibition/induction liability across major isoforms (CYP1A2, CYP2C8, CYP2B6, CYP2C9, CYP2C19, CYP3A4), cetagliptin is an optimal DPP-4 inhibitor for studies involving multi-drug regimens where DDI confounding must be minimized [3][4].

Comparative Effectiveness & Health Economics

Cetagliptin benefits from a fully characterized population PK/PD model (two-compartment PK model with saturated efflux; sigmoid Emax PD model with Hill coefficient) that accurately describes its exposure-response relationship. This model-based framework, validated across four Phase 1 studies, enables rational dose selection and provides a robust platform for PK/PD simulation in protocol design—a distinct advantage for research requiring quantitative predictions of glycemic response [5].

Once-Daily Dosing Optimization

Cetagliptin at 100 mg increased plasma active GLP-1 AUEC₀₋₂₄ₕ by 3.36-fold relative to placebo, with a corresponding decrease in plasma glucose and increase in insulin and C-peptide following oral glucose tolerance testing [6]. This robust incretin enhancement profile makes cetagliptin a valuable tool for investigating GLP-1-mediated physiology and postprandial metabolic responses in both healthy and T2DM models.

Application

Selection Property

Validation Focus

Prolonged DPP-4 inhibition models

Sustained enzyme inhibition profile (reported half-life context)

24‑h DPP-4 activity assay endpoints

CYP2D6 interaction liability research

In vitro CYP inhibition selectivity profile

DDI assessment with CYP2D6 substrates in vitro/in vivo

Model-informed dose selection research

PK/PD model‑based projection vs. sitagliptin

Model goodness‑of‑fit and external validation

Once‑daily dosing PK profiling

Extended half‑life and accumulation ratio

24‑h PK/PD profile in T2DM models

• [1] Zhou C, Zhou S, Wang J, et al. Safety, tolerability, pharmacokinetics and pharmacokinetic-pharmacodynamic modeling of cetagliptin in patients with type 2 diabetes mellitus. Front Endocrinol. 2024;15:1359407. View Source
• [2] Lu J, Wang L, Zhou S, et al. A double-blind, randomized, placebo and positive-controlled study in healthy volunteers to evaluate pharmacokinetic and pharmacodynamic properties of multiple oral doses of cetagliptin. Br J Clin Pharmacol. 2022;88(6):2946-2958. View Source
• [3] Lu J, et al. In vitro study of the drug-drug interaction potential of cetagliptin and clinical study of pharmacokinetic interaction of cetagliptin and metformin in healthy volunteers. Xenobiotica. 2021;51(10):1122-1131. View Source
• [4] Lu J, et al. In vitro study of the drug-drug interaction potential of cetagliptin and clinical study of pharmacokinetic interaction of cetagliptin and metformin in healthy volunteers. Xenobiotica. 2021;51(10):1122-1131. View Source
• [5] Lu J, et al. Use of a PK/PD Model to Select Cetagliptin Dosages for Patients with Type 2 Diabetes in Phase 3 Trials. Clin Pharmacokinet. 2024;63(10):1463-1476. View Source
• [6] Zhou C, Zhou S, Wang J, et al. Safety, tolerability, pharmacokinetics and pharmacokinetic-pharmacodynamic modeling of cetagliptin in patients with type 2 diabetes mellitus. Front Endocrinol. 2024;15:1359407. View Source